Cas no 1155042-19-5 (Acetic acid, 2-[[(4-bromo-2-fluorophenyl)methyl]sulfonyl]-)

• Product Name: Acetic acid, 2-[[(4-bromo-2-fluorophenyl)methyl]sulfonyl]-
• CAS No: 1155042-19-5
• MF: C₉H₈BrFO₄S
• MW: 311.124824523926
• CID: 5186445
• PubChem ID: 43438699
• Update Time: 2026-03-05

Acetic acid, 2-[[(4-bromo-2-fluorophenyl)methyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[(4-bromo-2-fluorophenyl)methyl]sulfonyl]-

• Inchi： 1S/C9H8BrFO4S/c10-7-2-1-6(8(11)3-7)4-16(14,15)5-9(12)13/h1-3H,4-5H2,(H,12,13)
• InChI Key： SCJLCTMZALNGJE-UHFFFAOYSA-N
• SMILES： C(O)(=O)CS(CC1=CC=C(Br)C=C1F)(=O)=O

Computed Properties

• Exact Mass: 309.93107g/mol
• Monoisotopic Mass: 309.93107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Acetic acid, 2-[[(4-bromo-2-fluorophenyl)methyl]sulfonyl]-

Research Briefing on Acetic acid, 2-[[(4-bromo-2-fluorophenyl)methyl]sulfonyl]- (CAS: 1155042-19-5)

Acetic acid, 2-[[(4-bromo-2-fluorophenyl)methyl]sulfonyl]- (CAS: 1155042-19-5) is a sulfonyl-containing compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have focused on the synthesis and optimization of Acetic acid, 2-[[(4-bromo-2-fluorophenyl)methyl]sulfonyl]- as a key intermediate in the development of novel small-molecule inhibitors. The compound's unique structural features, including the sulfonyl group and the bromo-fluorophenyl moiety, make it a promising candidate for targeting specific enzymes and receptors involved in disease pathways. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to achieve high yields and purity of the compound.

In vitro and in vivo studies have demonstrated that Acetic acid, 2-[[(4-bromo-2-fluorophenyl)methyl]sulfonyl]- exhibits significant inhibitory activity against certain kinases and proteases, which are implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed potent inhibition of a specific kinase involved in tumor growth, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for further drug development.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways by selectively binding to target proteins. Structural-activity relationship (SAR) studies have been conducted to optimize its binding affinity and selectivity, with promising results. Additionally, computational modeling and molecular docking studies have provided insights into the compound's interaction with its biological targets, facilitating the design of more potent analogs.

Despite these advancements, challenges remain in the development of Acetic acid, 2-[[(4-bromo-2-fluorophenyl)methyl]sulfonyl]- as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance its pharmacokinetic properties.

In conclusion, Acetic acid, 2-[[(4-bromo-2-fluorophenyl)methyl]sulfonyl]- (CAS: 1155042-19-5) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for further investigation in the fields of oncology and inflammation. Future research should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to evaluate its therapeutic potential.